Cas no 374077-42-6 ((2S,3S)-2,3-Bis(benzyloxy)butane-1,4-diol)

(2S,3S)-2,3-Bis(benzyloxy)butane-1,4-diol is a chiral diol derivative featuring benzyl-protected hydroxyl groups at the 2 and 3 positions. Its stereospecific (2S,3S) configuration makes it a valuable intermediate in asymmetric synthesis, particularly for constructing complex molecules with defined stereochemistry. The benzyloxy groups enhance solubility in organic solvents while providing selective deprotection options for further functionalization. This compound is useful in pharmaceutical and fine chemical applications, where precise control over molecular geometry is critical. Its stability under a range of reaction conditions and compatibility with common protecting group strategies further contribute to its utility in multistep synthetic routes. The diol moiety also allows for diverse downstream modifications.
(2S,3S)-2,3-Bis(benzyloxy)butane-1,4-diol structure
374077-42-6 structure
Product Name:(2S,3S)-2,3-Bis(benzyloxy)butane-1,4-diol
CAS No:374077-42-6
MF:C18H22O4
MW:302.364885807037
CID:4936707
Update Time:2025-10-28

(2S,3S)-2,3-Bis(benzyloxy)butane-1,4-diol Chemical and Physical Properties

Names and Identifiers

    • (2S,3S)-2,3-bis(benzyloxy)butane-1,4-diol
    • (2S,3S)-2,3-Di(benzyloxy)-1,4-butanediol
    • (2S,3S)-2,3-bis(phenylmethoxy)butane-1,4-diol
    • (2S,3S)-2,3-BIS(BENZYLOXY)-1,4-BUTANEDIOL
    • (2S,3S)-2,3-Bis(benzyloxy)butane-1,4-diol
    • Inchi: 1S/C18H22O4/c19-11-17(21-13-15-7-3-1-4-8-15)18(12-20)22-14-16-9-5-2-6-10-16/h1-10,17-20H,11-14H2/t17-,18-/m0/s1
    • InChI Key: KXOVGSUIUSIZML-ROUUACIJSA-N
    • SMILES: O(CC1C=CC=CC=1)[C@@H](CO)[C@H](CO)OCC1C=CC=CC=1

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 9
  • Complexity: 244
  • XLogP3: 1.7
  • Topological Polar Surface Area: 58.9

(2S,3S)-2,3-Bis(benzyloxy)butane-1,4-diol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019141263-1g
(2S,3s)-2,3-bis(benzyloxy)butane-1,4-diol
374077-42-6 95%
1g
$400.00 2023-09-02

Additional information on (2S,3S)-2,3-Bis(benzyloxy)butane-1,4-diol

Introduction to (2S,3S)-2,3-Bis(benzyloxy)butane-1,4-diol (CAS No. 374077-42-6)

(2S,3S)-2,3-Bis(benzyloxy)butane-1,4-diol is a chiral compound with significant applications in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its CAS number 374077-42-6, has garnered attention due to its unique structural properties and potential therapeutic benefits. The stereochemistry of this molecule, specifically its (2S,3S) configuration, plays a crucial role in its biological activity and interaction with biological targets.

The synthesis of (2S,3S)-2,3-Bis(benzyloxy)butane-1,4-diol involves sophisticated organic chemistry techniques that ensure high enantiomeric purity. The use of chiral auxiliaries or catalysts is often employed to achieve the desired stereochemical outcome. This compound's structure consists of a butane backbone substituted with benzyloxy groups at the 2 and 3 positions, which enhances its solubility and stability in various solvents commonly used in pharmaceutical formulations.

In recent years, there has been a growing interest in the development of chiral building blocks for drug discovery. (2S,3S)-2,3-Bis(benzyloxy)butane-1,4-diol serves as an excellent starting material for the synthesis of more complex molecules. Its versatile structure allows for modifications at multiple positions, enabling the creation of libraries of derivatives with tailored biological activities. This flexibility has made it a valuable tool in medicinal chemistry research.

One of the most promising applications of (2S,3S)-2,3-Bis(benzyloxy)butane-1,4-diol is in the development of enzyme inhibitors. The benzyloxy groups provide a suitable framework for interacting with specific enzymatic sites. For instance, studies have shown that derivatives of this compound can inhibit certain kinases and phosphatases, which are key targets in cancer therapy. The (2S,3S) configuration ensures that the compound binds selectively to its target enzymes, minimizing off-target effects.

Another area where this compound has shown promise is in the field of regenerative medicine. Researchers have explored its potential as a precursor for synthesizing biomaterials that can promote tissue repair and regeneration. The chiral nature of (2S,3S)-2,3-Bis(benzyloxy)butane-1,4-diol allows for the design of materials with specific biological responses that can be tailored to different therapeutic needs.

The pharmacokinetic properties of (2S,3S)-2,3-Bis(benzyloxy)butane-1,4-diol have also been extensively studied. Its molecular structure suggests good oral bioavailability and metabolic stability. Preclinical studies have demonstrated that this compound can be effectively absorbed and distributed throughout the body after administration. Furthermore, its chemical stability under various conditions makes it suitable for formulation into different dosage forms.

In conclusion, (2S,3S)-2,3-Bis(benzyloxy)butane-1,4-diol (CAS No. 374077-42-6) is a multifaceted compound with significant potential in pharmaceutical and biomedical applications. Its unique stereochemistry and structural features make it an invaluable tool for drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the advancement of modern medicine.

Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.